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Compound of Interest

Compound Name: MSC2530818

Cat. No.: B609350 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of the potent and selective CDK8 inhibitor, MSC2530818.

This document provides immediate access to critical safety protocols, operational procedures,

and disposal plans to ensure a safe laboratory environment and promote best practices in

chemical handling.

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for MSC2530818 does not classify the substance as

hazardous under the Globally Harmonized System (GHS), it is crucial to treat this potent

research compound with a high degree of caution.[1] All chemicals may pose unknown hazards

and should be handled using standard, rigorous safety protocols.[1] The following personal

protective equipment is mandatory when handling MSC2530818 in solid form or in solution.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Must be worn at all times to

protect against splashes or

airborne particles.

Hand Protection Chemical-resistant gloves

Nitrile or other appropriate

chemically resistant gloves

should be worn. Inspect gloves

for integrity before each use

and change them frequently.

Body Protection Laboratory Coat

A full-length laboratory coat

must be worn to protect skin

and clothing.

Respiratory Protection Use in a well-ventilated area

All handling of the solid

compound and preparation of

stock solutions should be

performed in a certified

chemical fume hood to avoid

inhalation of dust or aerosols.

Physicochemical and Potency Data
A summary of key quantitative data for MSC2530818 is provided below for easy reference.
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Property Value Source

Molecular Weight 340.81 g/mol [2][3]

CAS Number 1883423-59-3 [1][4][5]

IC₅₀ (CDK8) 2.6 nM [3][6][7]

IC₅₀ (pSTAT1SER727 in

SW620 cells)
8 ± 2 nM [3][7]

Solubility in DMSO ~15 mg/mL [4][5]

Solubility in Ethanol ~10 mg/mL [4]

Solubility in DMF ~30 mg/mL [4][5]

Storage Temperature -20°C [4]

Experimental Protocols
Safe Handling and Stock Solution Preparation
Adherence to the following step-by-step protocol is essential for the safe handling of

MSC2530818 and the preparation of stock solutions.

Preparation: Before handling the compound, ensure you are in a designated work area, such

as a chemical fume hood. Have all necessary equipment, including PPE, microbalance,

vials, and solvents, readily available.

Weighing the Compound:

Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

Carefully add the desired amount of solid MSC2530818 to the container.

Record the exact weight.

Preparing a Stock Solution (Example: 10 mM in DMSO):
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Based on the molecular weight (340.81 g/mol ), calculate the volume of DMSO required to

achieve a 10 mM concentration. For example, for 1 mg of MSC2530818, you would add

293.4 µL of DMSO.

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the vial

containing the solid compound.

Cap the vial securely and vortex gently until the solid is completely dissolved. Visually

inspect the solution to ensure there are no particulates.

Storage of Stock Solution:

Clearly label the vial with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at -20°C for long-term use. For short-term storage, 4°C is

acceptable for a limited period. Avoid repeated freeze-thaw cycles.

Disposal Plan
Proper disposal of MSC2530818 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance. As specific disposal instructions are not

provided in the SDS, the following general procedures for hazardous laboratory chemical waste

should be followed. Always consult with your institution's Environmental Health and Safety

(EHS) department for specific local guidelines.[2]

Waste Segregation:

Solid Waste: Unused solid MSC2530818 should be collected in a designated, clearly

labeled hazardous waste container.

Liquid Waste: Unused or waste solutions of MSC2530818 should be collected in a

separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix with

other waste streams unless explicitly permitted by your EHS department.[2]

Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that

have come into contact with MSC2530818 should be collected in a designated hazardous

solid waste container.
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Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the chemical

name "MSC2530818," and any other information required by your institution.

Storage: Store waste containers in a designated, secure, and well-ventilated satellite

accumulation area, away from incompatible materials.

Disposal Request: Once a waste container is full or reaches its accumulation time limit,

submit a waste pickup request to your institution's EHS department for proper disposal by

trained professionals.[2] Do not dispose of MSC2530818 down the drain.[8]

Workflow for Handling MSC2530818
The following diagram illustrates the logical workflow for the safe handling of MSC2530818,

from receipt of the compound to its final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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